Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate
Overview
Description
Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate is a chemical compound with the CAS Number: 1095010-49-3 . It has a molecular weight of 307.35 and its IUPAC name is 1-benzyl 3-ethyl 5-hydroxy-1,3-piperidinedicarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H21NO5/c1-2-21-15(19)13-8-14(18)10-17(9-13)16(20)22-11-12-6-4-3-5-7-12/h3-7,13-14,18H,2,8-11H2,1H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (307.35) and its IUPAC name (1-benzyl 3-ethyl 5-hydroxy-1,3-piperidinedicarboxylate) .Scientific Research Applications
Synthesis and Biological Activity
Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate is used in the synthesis of various pharmacologically active compounds. A significant application includes its role in the creation of substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, a new class of heteroatom-activated beta-lactam antibiotics. These compounds exhibit notable activity predominantly against Gram-negative bacteria (Woulfe & Miller, 1985).
Chemical Synthesis Enhancement
The compound is also integral in methodologies for the synthesis of other chemicals. For instance, it plays a role in the Lossen rearrangement facilitated by Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, aiding in the synthesis of hydroxamic acids and ureas from carboxylic acids without racemization (Thalluri et al., 2014).
Allosteric Modulation
Another research application involves the study of allosteric modulation at the cannabinoid CB1 receptor. This compound derivatives have been investigated for their ability to influence cannabinoid receptor activity, suggesting potential in pharmacological research (Price et al., 2005).
Anti-Viral Research
In anti-viral research, derivatives of this compound have been synthesized and evaluated for their anti-Hepatitis B virus activities. Certain compounds in this category have shown more potent activity than existing drugs like lamivudine (Zhao et al., 2006).
Environmental Impact Studies
The compound has also been studied in environmental contexts. For example, its derivative Carbamazepine (CBZ) was investigated for transformation products and kinetics when treated with UV/chlorine, providing insights into environmental impacts and degradation processes of pharmaceuticals (Pan et al., 2017).
properties
IUPAC Name |
1-O-benzyl 3-O-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO5/c1-2-21-15(19)13-8-14(18)10-17(9-13)16(20)22-11-12-6-4-3-5-7-12/h3-7,13-14,18H,2,8-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDHWQJOSWSDMQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90693905 |
Source
|
| Record name | 1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1095010-49-3 |
Source
|
| Record name | 3-Ethyl 1-(phenylmethyl) 5-hydroxy-1,3-piperidinedicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1095010-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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